6-{[1-(3-fluoro-4-methylbenzoyl)-4-piperidyl]oxy}-N,N-dimethylnicotinamide

• IUPAC Name: 6-[1-(3-fluoro-4-methylbenzoyl)piperidin-4-yl]oxy-N,N-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C21H24FN3O3/c1-14-4-5-15(12-18(14)22)21(27)25-10-8-17(9-11-25)28-19-7-6-16(13-23-19)20(26)24(2)3/h4-7,12-13,17H,8-11H2,1-3H3
• InChI Key: CBAZVBUXIMCNLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCC(CC2)OC3=NC=C(C=C3)C(=O)N(C)C)F
• Molecular Formula: C21H24FN3O3
• Molecular Weight: 385.4 g/mol

Description

6-{[1-(3-fluoro-4-methylbenzoyl)-4-piperidyl]oxy}-N,N-dimethylnicotinamide, also known as PF-06424439, is a novel small molecule inhibitor that has shown promising results in scientific research. This compound belongs to the class of nicotinamide adenine dinucleotide phosphate (NADPH) oxidase inhibitors, which are known to have potential therapeutic applications in various diseases.

Mechanism of Action

6-{[1-(3-fluoro-4-methylbenzoyl)-4-piperidyl]oxy}-N,N-dimethylnicotinamide acts by inhibiting the activity of NADPH oxidase, which is a key enzyme involved in the production of reactive oxygen species (ROS). ROS are known to play a crucial role in the pathogenesis of various diseases, including cancer, inflammation, and cardiovascular diseases. By inhibiting the activity of NADPH oxidase, this compound reduces the production of ROS, thereby reducing the oxidative stress and inflammation associated with these diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the reduction of oxidative stress, inflammation, and cell proliferation. It has also been shown to improve endothelial function and reduce the risk of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-{[1-(3-fluoro-4-methylbenzoyl)-4-piperidyl]oxy}-N,N-dimethylnicotinamide in lab experiments include its high potency and specificity for NADPH oxidase inhibition. However, its limitations include its poor solubility and stability, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for the research on 6-{[1-(3-fluoro-4-methylbenzoyl)-4-piperidyl]oxy}-N,N-dimethylnicotinamide. One area of interest is the development of more potent and stable analogs of this compound that can be used in a wider range of experimental settings. Another area of interest is the exploration of the therapeutic potential of this compound in other diseases, such as neurodegenerative diseases and diabetes. Additionally, further research is needed to elucidate the precise mechanisms of action of this compound and its potential side effects in vivo.

Synthesis Methods

The synthesis of 6-{[1-(3-fluoro-4-methylbenzoyl)-4-piperidyl]oxy}-N,N-dimethylnicotinamide involves several steps, including the preparation of the key intermediate, 1-(3-fluoro-4-methylbenzoyl)-4-piperidone, followed by its reaction with 6-amino-N,N-dimethylnicotinamide. The final product is obtained after several purification steps, including column chromatography and recrystallization.

Scientific Research Applications

6-{[1-(3-fluoro-4-methylbenzoyl)-4-piperidyl]oxy}-N,N-dimethylnicotinamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and cardiovascular diseases. It has been shown to inhibit the activity of NADPH oxidase, which is known to play a crucial role in the pathogenesis of these diseases.